Cas no 118775-47-6 (3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine)

• Product Name: 3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine
• CAS No: 118775-47-6
• MF: C₈H₇BrClN
• MW: 232.504880189896
• CID: 3669285
• PubChem ID: 15008716
• Update Time: 2025-10-19

3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-5-[1-(chloromethyl)ethenyl]-
• 3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine

• Inchi： 1S/C8H7BrClN/c1-6(3-10)7-2-8(9)5-11-4-7/h2,4-5H,1,3H2
• InChI Key： HIKTWXFQHDREBU-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(CCl)=C)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine

Recent Advances in the Study of 3-Bromo-5-(3-chloroprop-1-en-2-yl)pyridine (CAS: 118775-47-6): A Comprehensive Research Brief

3-Bromo-5-(3-chloroprop-1-en-2-yl)pyridine (CAS: 118775-47-6) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in the development of novel pharmaceuticals, with a focus on its reactivity, biological activity, and potential as a scaffold for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine as a key intermediate in the synthesis of potent kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to yield derivatives with high affinity for specific kinase targets, such as EGFR and BRAF, which are implicated in various cancers. The study highlighted the compound's ability to undergo palladium-catalyzed cross-coupling reactions, making it a valuable building block for the construction of complex heterocyclic systems.

In addition to its synthetic utility, recent research has also explored the biological properties of 3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, suggesting its potential as a lead compound for the development of new antibiotics. The study further elucidated the structure-activity relationship (SAR) of this molecule, providing insights into how modifications to its core structure could enhance its biological efficacy.

Another significant advancement comes from a 2023 study in ACS Chemical Biology, which investigated the use of 3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine in the development of covalent inhibitors. The researchers utilized the compound's reactive halogen and alkene functionalities to design inhibitors that form irreversible bonds with their target proteins. This approach has shown promise in overcoming drug resistance, particularly in the context of cancer therapy, where resistance to reversible inhibitors is a major challenge.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the physicochemical properties of 3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine. A 2023 study in Analytical Chemistry employed high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound's stability and reactivity under various conditions. These findings are critical for optimizing its use in synthetic applications and ensuring the reproducibility of research involving this compound.

Looking ahead, the potential applications of 3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine in drug discovery and chemical biology are vast. Ongoing research is exploring its utility in the development of targeted therapies for neurodegenerative diseases, where its ability to modulate specific protein-protein interactions could be leveraged. Additionally, its role in the synthesis of fluorescent probes and other diagnostic tools is an area of active investigation, as highlighted in a recent review in Chemical Communications.

In conclusion, 3-bromo-5-(3-chloroprop-1-en-2-yl)pyridine (CAS: 118775-47-6) continues to be a compound of significant interest in the chemical and biomedical research communities. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable tool for the development of novel therapeutics and chemical probes. Future research will likely focus on expanding its applications and further elucidating its mechanisms of action, paving the way for innovative solutions to pressing medical challenges.